Cas no 933445-57-9 (cis-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid)

• Product Name: cis-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid
• CAS No: 933445-57-9
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD32632521
• CID: 4720372
• Update Time: 2023-11-22

cis-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid
• (1S,5R)-5-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohex-3-ene-1-carboxylic acid
• (1S,5S)-5-Boc-amino-cyclohex-3-enecarboxylic acid
• cis-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid

• MDL： MFCD32632521
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-6-4-5-8(7-9)10(14)15/h4,6,8-9H,5,7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9-/m0/s1
• InChI Key： WRDLRBISLUXLKZ-IUCAKERBSA-N
• SMILES： O(C(N[C@H]1C=CC[C@H](C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Topological Polar Surface Area: 75.6